Cas no 1807407-95-9 (Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate
• CAS No: 1807407-95-9
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 4958720
• Update Time: 2025-10-29

Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate

• Inchi： 1S/C15H15NO4/c1-2-20-15(19)13-10-11(6-8-14(17)18)5-7-12(13)4-3-9-16/h5-8,10H,2-4H2,1H3,(H,17,18)/b8-6+
• InChI Key： JHLULBLPTKKAJR-SOFGYWHQSA-N
• SMILES： O(CC)C(C1C=C(/C=C/C(=O)O)C=CC=1CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 421
• XLogP3: 2
• Topological Polar Surface Area: 87.4

Additional information on Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate

Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate (CAS No. 1807407-95-9): A Comprehensive Overview

Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate, identified by its CAS number 1807407-95-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex molecular structure, exhibits a unique blend of functional groups that make it a valuable intermediate in the development of various therapeutic agents. The presence of both carboxyvinyl and cyanoethyl substituents on the benzoate backbone imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.

The< strong>Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate molecule is structurally intriguing due to its ability to participate in diverse chemical transformations. The carboxyvinyl group, for instance, can undergo polymerization reactions or serve as a precursor for the synthesis of more complex polymeric materials. Meanwhile, the cyanoethyl moiety introduces a cyano group, which is known for its nucleophilic character and ability to engage in condensation reactions with various nucleophiles. These features make the compound a versatile building block in synthetic chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds targeting various diseases, including cancer and inflammatory disorders. The< strong>Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate has been explored as a potential scaffold for drug discovery due to its structural complexity and the presence of multiple reactive sites. Researchers have leveraged its chemical properties to design derivatives with enhanced pharmacological activity. For instance, modifications of the carboxyvinyl group have led to the development of compounds with improved binding affinity to specific biological targets.

The< strong>carboxyvinyl functionality is particularly noteworthy as it can be polymerized to form polyethylene glycol (PEG)-like structures, which are widely used in drug delivery systems due to their biocompatibility and stability. Additionally, the cyanoethyl group can be further functionalized to introduce other pharmacophores, enhancing the compound's therapeutic potential. These attributes have positioned Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate as a promising candidate for further exploration in medicinal chemistry.

Advances in computational chemistry have also played a crucial role in understanding the reactivity and biological activity of Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate. Molecular modeling studies have revealed insights into how different substituents interact with biological targets, providing a rational basis for designing more effective drug candidates. These computational approaches have complemented experimental efforts, enabling researchers to predict and optimize the properties of new derivatives.

The< strong>Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate has been studied in various contexts, including its role as an intermediate in the synthesis of more complex molecules. Its versatility allows it to be incorporated into diverse chemical frameworks, making it a valuable tool for synthetic chemists. Furthermore, its stability under various reaction conditions enhances its utility in multi-step syntheses, where maintaining structural integrity is crucial.

In conclusion, Ethyl 5-(2-carboxyvinyl)-2-(2-cyanoethyl)benzoate (CAS No. 1807407-95-9) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. As research continues to uncover new applications and derivatives of this compound, its importance in medicinal chemistry is likely to grow even further.